Cas no 105593-24-6 (15b-OH Gibberellin A3 Methyl Ester)

• Product Name: 15b-OH Gibberellin A3 Methyl Ester
• CAS No: 105593-24-6
• MF: C₂₀H₂₄O₇
• MW: 376.400366783142
• CID: 5069460
• Update Time: 2025-07-18

15b-OH Gibberellin A3 Methyl Ester Chemical and Physical Properties

Names and Identifiers

• 15β-OH Gibberellin A3 Methyl Ester
• Gibb-3-ene-1,10-dicarboxylic acid, 2,4a,7,9-tetrahydroxy-1-methyl-8-methylene-, 1,4a-lactone, 10-methyl ester, (1α,2β,4aα,4bβ,9β,10β)- (9CI)
• -OHGibberellinA3MethylEster
• 15b-OH Gibberellin A3 Methyl Ester

• Inchi： 1S/C20H24O7/c1-9-14(22)19-8-18(9,25)6-4-10(19)20-7-5-11(21)17(2,16(24)27-20)13(20)12(19)15(23)26-3/h5,7,10-14,21-22,25H,1,4,6,8H2,2-3H3/t10-,11+,12-,13-,14-,17-,18+,19-,20-/m1/s1
• InChI Key： XJGZKTJYJMFXIJ-XCAJABPXSA-N
• SMILES： C([C@H]1[C@]2([H])[C@]3([C@@H](O)C=C[C@@]2(OC3=O)[C@]2([H])CC[C@@]3(O)C(=C)[C@@H](O)[C@@]12C3)C)(=O)OC

15b-OH Gibberellin A3 Methyl Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 15b-OH Gibberellin A3 Methyl Ester

Exploring the Applications and Benefits of 15b-OH Gibberellin A3 Methyl Ester (CAS No. 105593-24-6) in Modern Agriculture and Biotechnology

In the realm of plant growth regulators, 15b-OH Gibberellin A3 Methyl Ester (CAS No. 105593-24-6) stands out as a highly specialized compound with significant implications for agricultural productivity and biotechnological research. This gibberellin derivative, a methylated form of gibberellic acid, has garnered attention for its unique physiological effects on plant development, particularly in enhancing growth, flowering, and fruit setting. As global demand for sustainable agriculture rises, researchers and farmers alike are increasingly exploring the potential of 15b-OH GA3 Methyl Ester to address challenges such as climate-resilient crops and yield optimization.

The chemical structure of 15b-OH Gibberellin A3 Methyl Ester features a hydroxyl group at the 15b position, which distinguishes it from other gibberellins and contributes to its specific bioactivity. Studies suggest that this modification enhances the compound's stability and absorption in plant tissues, making 15b-OH GA3 Me Ester particularly effective in foliar applications. Recent trends in precision agriculture have driven interest in how this compound interacts with other plant hormones like auxins and cytokinins, a topic frequently searched in academic databases and AI-powered research tools.

One of the most compelling applications of CAS 105593-24-6 lies in its ability to break seed dormancy and promote uniform germination - a property that has become increasingly valuable as seed companies seek solutions for improving crop establishment under suboptimal conditions. Field trials with 15b-OH Gibberellin A3 Methyl Ester have demonstrated remarkable success in cereal crops and horticultural species, particularly when combined with modern seed coating technologies. This synergy between traditional plant physiology and cutting-edge agricultural technology represents a hot topic in current agri-tech discussions.

The biosynthesis pathway of 15b-OH GA3 Methyl Ester has become a subject of intense study in metabolic engineering circles. With the growing popularity of synthetic biology approaches, researchers are investigating how to optimize microbial production of this compound through engineered yeast or bacterial strains. Such biotechnological production methods could potentially make 15b-OH Gibberellin derivatives more accessible and cost-effective for large-scale agricultural use, addressing one of the most common queries from industry professionals about gibberellin availability.

Environmental considerations surrounding plant growth regulators have led to rigorous testing of 15b-OH Gibberellin A3 Methyl Ester's ecotoxicological profile. Current research indicates that this compound exhibits favorable degradation characteristics in soil ecosystems, with minimal residual effects - a crucial factor in its registration for use in organic farming systems in certain jurisdictions. The compound's mode of action, specifically its interaction with GID1 gibberellin receptors in plants, continues to be an active area of molecular biology research, frequently appearing in literature searches related to plant hormone signaling pathways.

In horticultural applications, 15b-OH GA3 Me Ester has shown particular promise in manipulating flowering times, enabling growers to stagger production for market demands or adapt to changing seasonal patterns. This application has gained prominence in discussions about urban farming and controlled environment agriculture, where precise growth regulation is paramount. The compound's effectiveness at low concentrations makes it economically viable for high-value crops, a characteristic often highlighted in agricultural extension publications and grower forums.

Analytical methods for detecting and quantifying CAS 105593-24-6 in plant tissues and agricultural products have advanced significantly with the adoption of LC-MS/MS techniques. These developments have facilitated better understanding of the compound's metabolism in plants and its residual dynamics, topics that frequently appear in regulatory discussions and food safety assessments. The availability of high-purity reference standards of 15b-OH Gibberellin A3 Methyl Ester has been instrumental in these analytical advancements, supporting both research and quality control applications.

Looking forward, the potential integration of 15b-OH GA3 Methyl Ester with digital agriculture tools presents exciting possibilities. Researchers are exploring how data from soil sensors and plant monitoring systems could optimize application timing and dosage for this growth regulator. Such precision approaches align with the broader agricultural trend toward input efficiency and sustainability, making 15b-OH Gibberellin derivatives relevant to contemporary discussions about smart farming and climate-smart agriculture practices.

The patent landscape surrounding 15b-OH Gibberellin A3 Methyl Ester formulations and application methods reflects the compound's commercial potential. Recent filings indicate growing interest in combination products that leverage the synergistic effects of this gibberellin with other bioactive compounds, addressing common grower questions about product compatibility and tank-mix options. These developments suggest that CAS 105593-24-6 will continue to play an important role in advanced plant management systems for years to come.

As with any specialized plant growth regulator, proper handling and application of 15b-OH GA3 Methyl Ester requires technical knowledge. Extension services and agricultural universities have noted increased demand for training materials on gibberellin use, particularly regarding timing and concentration optimization for different crop species. This educational need underscores the importance of continued research and knowledge transfer regarding this versatile plant growth compound and its practical applications in modern agriculture.